2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)imino-3-methyl-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H22N2O5S/c1-23-20(24)18(29-21(23)22-14-6-8-15(25-2)9-7-14)12-13-10-16(26-3)19(28-5)17(11-13)27-4/h6-12H,1-5H3/b18-12-,22-21?
• InChI Key: WNSLSAAEFAWGMS-NVGQKUQCSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C(=C2)OC)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, several studies have suggested that this compound exerts its biological activity by modulating various signaling pathways and molecular targets. For instance, it has been reported that this compound inhibits the activity of topoisomerase II, which is essential for DNA replication and repair. This inhibition leads to the accumulation of DNA damage and subsequent cell cycle arrest and apoptosis in cancer cells. Similarly, this compound has been shown to inhibit the activity of various enzymes and proteins involved in microbial growth and proliferation, leading to their inhibition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. Some of the major biochemical and physiological effects of this compound are as follows:
1. Induction of Cell Cycle Arrest and Apoptosis: this compound induces cell cycle arrest and apoptosis in cancer cells, leading to their inhibition.
2. Inhibition of Microbial Growth and Proliferation: This compound inhibits the growth and proliferation of various bacterial and fungal strains, leading to their inhibition.
3. Reduction of Inflammation: this compound reduces inflammation and associated symptoms by inhibiting the production of pro-inflammatory cytokines and mediators.

Advantages and Limitations for Lab Experiments

The advantages and limitations of 2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one for lab experiments are as follows:
Advantages:
1. High Purity: The synthesis method of this compound yields a high purity product, which is essential for accurate lab experiments.
2. Potent

Biological Activity

2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one exhibits potent biological activity, making it an ideal compound for lab experiments.
Limitations:
1. Limited Solubility: This compound has limited solubility in water, which can make it difficult to use in certain lab experiments.
2. Toxicity: Some studies have reported that this compound exhibits toxicity at high concentrations, which can limit its use in certain lab experiments.

Future Directions

The future directions of research on 2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one are as follows:
1. Development of Novel Derivatives: Researchers can explore the synthesis of novel derivatives of this compound with enhanced biological activity and improved solubility.
2. Mechanistic Studies: Further mechanistic studies can be conducted to elucidate the exact molecular targets and signaling pathways modulated by this compound.
3.

In Vivo

Studies: In vivo studies can be conducted to evaluate the efficacy and safety of this compound in animal models.
4. Clinical Trials: Clinical trials can be conducted to evaluate the efficacy and safety of this compound in humans for various applications.

Synthesis Methods

The synthesis of 2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the reaction of 4-methoxyaniline, 3,4,5-trimethoxybenzaldehyde, and thiosemicarbazide in the presence of acetic acid and ethanol. The reaction mixture is then refluxed for several hours, followed by recrystallization to obtain the desired product. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

2-[(4-Methoxyphenyl)imino]-3-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields. Some of the major scientific research applications of this compound are as follows:
1. Anticancer Activity: Several studies have reported that this compound exhibits potent anticancer activity against various cancer cell lines. This compound induces cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
2. Antimicrobial Activity: this compound has been reported to exhibit significant antimicrobial activity against various bacterial and fungal strains. This compound inhibits the growth and proliferation of these microorganisms, thereby preventing the development of infections.
3. Anti-inflammatory Activity: Several studies have reported that this compound exhibits potent anti-inflammatory activity. This compound inhibits the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation and associated symptoms.